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Compound of Interest

Compound Name: 2,3-Bis(octadecyloxy)propan-1-ol

Cat. No.: B051136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and use of

2,3-Bis(octadecyloxy)-1-propanol, a key excipient in the development of lipid-based drug

delivery systems.

Introduction
2,3-Bis(octadecyloxy)-1-propanol is a synthetic dialkyl glycerol ether. Its long C18 alkyl chains

are crucial for the structural integrity and stability of lipid bilayers in formulations such as lipid

nanoparticles (LNPs). The proper handling and preparation of this lipid are critical for

reproducible results in research and development. This document outlines the necessary safety

precautions, storage conditions, and a detailed protocol for preparing a stock solution.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety data for 2,3-Bis(octadecyloxy)-1-propanol

is presented in the table below.
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Property Value Reference

Chemical Formula C₃₉H₈₀O₃ [1][2]

Molecular Weight 597.05 g/mol [1][2]

CAS Number 6076-38-6 [1][2]

Appearance White to off-white solid
Inferred from similar

compounds[3]

Density 0.874 ± 0.06 g/cm³ (Predicted) [2]

XLogP3 17 [2]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and chloroform.

Based on high lipophilicity and

data for similar compounds[3]

Storage Temperature

Room temperature for short

term; -20°C to -80°C for long-

term storage of solutions.

[3][4]

Health and Safety Information
While specific hazard classifications for 2,3-Bis(octadecyloxy)-1-propanol are not readily

available, standard laboratory precautions for handling chemical reagents should be strictly

followed. For similar long-chain alcohols and ethers, the following safety measures are

recommended[3].

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields.

Hand Protection: Wear chemical-resistant gloves. Inspect gloves prior to use and dispose of

them in accordance with good laboratory practices.

Skin and Body Protection: Wear a lab coat.

Handling:
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Work in a well-ventilated area or under a chemical fume hood[1][3].

Avoid contact with skin and eyes[1][5].

Avoid the formation of dust and aerosols[1][5].

Use non-sparking tools to prevent fire from electrostatic discharge[1].

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention[1].

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Stock Solution in Ethanol

This protocol is suitable for applications where an ethanol-based lipid mixture is used, such as

in the microfluidic synthesis of lipid nanoparticles[3].

Materials:

2,3-Bis(octadecyloxy)-1-propanol

Dehydrated Ethanol (200 proof, anhydrous)

Glass vial with a PTFE-lined cap

Analytical balance

Spatula
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Water bath or heating block

Bath sonicator

Procedure:

Weighing: Accurately weigh 100 mg of 2,3-Bis(octadecyloxy)-1-propanol using an analytical

balance and transfer it to a clean glass vial.

Solvent Addition: Add 10 mL of dehydrated ethanol to the vial.

Dissolution:

Gently warm the mixture to 37-40°C using a water bath or heating block to aid in the

dissolution of the waxy solid[3].

Vortex the mixture intermittently.

If necessary, use a bath sonicator for short periods to ensure complete dissolution.

Verification: Visually inspect the solution to ensure all the solid has completely dissolved. The

final solution should be clear and free of any particulates[3].

Storage:

For short-term storage (up to 1 month), store the stock solution in a tightly sealed vial at

-20°C[3].

For long-term storage (up to 6 months), store at -80°C[3].

Before use, allow the solution to warm to room temperature and vortex briefly to ensure

homogeneity[3]. To prevent degradation from oxidation, especially for long-term storage,

flushing the vial with an inert gas like argon or nitrogen before sealing is recommended[3].

Protocol 2: Preparation of a Lipid Film

This protocol is used for methods that involve the hydration of a lipid film to form liposomes or

other lipid vesicles[3].
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Materials:

Stock solution of 2,3-Bis(octadecyloxy)-1-propanol in a volatile organic solvent (e.g.,

chloroform or a chloroform/methanol mixture)

Round-bottom flask

Rotary evaporator

High-vacuum pump

Procedure:

Aliquot Stock Solution: Transfer the desired amount of the lipid stock solution to a round-

bottom flask.

Solvent Evaporation:

Attach the flask to a rotary evaporator.

Rotate the flask in a water bath set to a temperature above the boiling point of the solvent

but low enough to not degrade the lipid (e.g., 30-40°C).

Gradually reduce the pressure to evaporate the solvent. A thin, uniform lipid film should

form on the inner surface of the flask[3].

Drying: To ensure the complete removal of residual solvent, dry the lipid film under a high

vacuum for at least 1-2 hours, or overnight[3].

Usage: The resulting lipid film is now ready for hydration with an aqueous buffer to form

liposomes or other lipid vesicles[3].

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the safe handling and preparation of a 2,3-

Bis(octadecyloxy)-1-propanol stock solution.
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Preparation and Safety

Start: Obtain 2,3-Bis(octadecyloxy)-1-propanol

Wear Appropriate PPE:
- Safety Glasses

- Lab Coat
- Chemical-Resistant Gloves

Safety First

Accurately weigh the required amount
of the lipid in a fume hood.

Transfer the weighed lipid to a
clean glass vial.

Add the appropriate volume of
anhydrous ethanol.

Dissolve the lipid with warming
(37-40°C) and vortexing/sonication.

Visually verify complete dissolution
(clear solution).

Store the stock solution in a tightly
sealed vial at -20°C or -80°C.

End: Stock solution ready for use. Work in a well-ventilated area
or chemical fume hood.

Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use non-sparking tools.

Click to download full resolution via product page
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Caption: Workflow for the safe preparation of a 2,3-Bis(octadecyloxy)-1-propanol stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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